N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: 5-methyl-N-(2-methylpropyl)-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H18N2O2/c1-10(2)9-16-15(18)13-11(3)19-17-14(13)12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3,(H,16,18)
• InChI Key: IHOYOMKMJNUULY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NCC(C)C
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as A-84, is a chemical compound that belongs to the class of isoxazolecarboxamides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry. In

Scientific Research Applications

N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide has been extensively studied for its potential applications in various fields of scientific research. In medicine, it has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders. It has also been shown to possess anticonvulsant and neuroprotective effects, which could be useful in the treatment of neurological disorders such as epilepsy and Alzheimer's disease.
In agriculture, N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide has been found to exhibit potent herbicidal activity against a wide range of weeds, making it a potential candidate for the development of new herbicides. In industry, it has been used as a building block for the synthesis of various other compounds, including pharmaceuticals and agrochemicals.

Mechanism of Action

The exact mechanism of action of N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is responsible for the synthesis of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects
N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of COX-2, reduce the production of inflammatory cytokines, and increase the activity of antioxidant enzymes. In vivo studies have shown that it can reduce pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for use in research. It has also been extensively studied, with a large body of literature available on its properties and potential applications.
However, there are also some limitations to its use in lab experiments. It has been found to exhibit poor solubility in aqueous solutions, which can make it difficult to work with in certain applications. It also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several potential future directions for research on N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide. One area of interest is the development of new derivatives of the compound with improved properties, such as increased solubility and longer half-life. Another area of interest is the exploration of its potential applications in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Finally, there is also potential for further research on its use as a herbicide and as a building block for the synthesis of other compounds.

Synthesis Methods

The synthesis of N-isobutyl-5-methyl-3-phenyl-4-isoxazolecarboxamide involves the reaction of isobutylamine, ethyl acetoacetate, and benzaldehyde in the presence of a catalyst such as piperidine. The reaction proceeds through a one-pot, three-component condensation reaction, followed by a cyclization step to form the isoxazole ring. The final product is obtained by recrystallization from a suitable solvent.